N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide

• IUPAC Name: N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide
• InChI: InChI=1S/C15H13ClINO2/c16-12-6-2-4-8-14(12)20-10-9-18-15(19)11-5-1-3-7-13(11)17/h1-8H,9-10H2,(H,18,19)
• InChI Key: YYSKKJLDMOAICV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCOC2=CC=CC=C2Cl)I
• Molecular Formula: C15H13ClINO2
• Molecular Weight: 401.62 g/mol

Description

N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide, also known as CI-977, is a synthetic compound that belongs to the benzamide class of opioids. The compound was first synthesized in the 1980s, and since then, it has been extensively studied for its potential use in scientific research.

Mechanism of Action

N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide acts as an agonist at the delta opioid receptor, which is a G protein-coupled receptor that is widely distributed throughout the central nervous system and peripheral tissues. Activation of the delta opioid receptor by N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide leads to the inhibition of adenylyl cyclase, which in turn results in the modulation of various intracellular signaling pathways.
Biochemical and Physiological Effects:
N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide has been shown to have a range of biochemical and physiological effects, including analgesia, antinociception, and modulation of immune function. The compound has also been shown to have neuroprotective effects in various animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide in laboratory experiments is its high affinity and selectivity for the delta opioid receptor, which allows for the specific modulation of this receptor without affecting other opioid receptors. However, one limitation of using N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide is its relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several potential future directions for research involving N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide. One area of interest is the role of the delta opioid receptor in pain modulation and the development of novel analgesics that target this receptor. Another potential area of research is the use of N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide as a tool for investigating the role of the delta opioid receptor in neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the development of more potent and selective delta opioid receptor agonists based on the structure of N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide may lead to the discovery of new therapeutic agents for a range of diseases and conditions.

Synthesis Methods

The synthesis of N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide involves several steps, including the reaction of 2-iodobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-(2-chlorophenoxy)ethylamine. The final product is obtained by the reaction of the intermediate with ammonia.

Scientific Research Applications

N-[2-(2-chlorophenoxy)ethyl]-2-iodobenzamide has been used in various scientific studies to investigate its potential as an opioid receptor agonist. The compound has been shown to have high affinity and selectivity for the delta opioid receptor, making it a valuable tool for studying the role of this receptor in various physiological and pathological processes.